Cas no 77016-78-5 (3-benzoyl-7-(diethylamino)-2H-chromen-2-one)

3-Benzoyl-7-(diethylamino)-2H-chromen-2-one is a coumarin derivative characterized by its benzoyl substitution at the 3-position and a diethylamino group at the 7-position. This compound exhibits strong fluorescence properties due to its extended π-conjugation system, making it valuable as a fluorescent probe or dye in biochemical and material science applications. The electron-donating diethylamino group enhances its photostability and solvatochromic behavior, while the benzoyl moiety contributes to its structural rigidity and tunable emission characteristics. Its high quantum yield and sensitivity to environmental changes render it suitable for sensing pH, viscosity, or polarity in complex systems. The compound's synthetic versatility allows for further functionalization, enabling tailored optical properties for specific research needs.
3-benzoyl-7-(diethylamino)-2H-chromen-2-one structure
77016-78-5 structure
Product Name:3-benzoyl-7-(diethylamino)-2H-chromen-2-one
CAS No:77016-78-5
MF:C20H19NO3
MW:321.369765520096
MDL:MFCD00068697
CID:548716
PubChem ID:4082687
Update Time:2025-07-02

3-benzoyl-7-(diethylamino)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,3-benzoyl-7-(diethylamino)-
    • 3-benzoyl-7-(diethylamino)chromen-2-one
    • 3-BENZOYL-7-DIETHYLAMINOCOUMARIN
    • 3-Benzoyl-7-(diethylamino)coumarin
    • AC1N36PP
    • AG-H-07616
    • CHEMBL1830801
    • CTK5E3730
    • Oprea1_433913
    • STL145334
    • 3-benzoyl-7-(diethylamino)-2H-chromen-2-one
    • BDBM50353728
    • D93252
    • F6782-3500
    • SCHEMBL52729
    • DTXSID00399123
    • CPVJWBWVJUAOMV-UHFFFAOYSA-N
    • 3-benzoyl-7-(N,N-diethylamino)coumarin
    • AS-76926
    • 77016-78-5
    • AKOS002088006
    • 7-(diethylamino)-3-(phenylcarbonyl)-2H-chromen-2-one
    • MDL: MFCD00068697
    • Inchi: 1S/C20H19NO3/c1-3-21(4-2)16-11-10-15-12-17(20(23)24-18(15)13-16)19(22)14-8-6-5-7-9-14/h5-13H,3-4H2,1-2H3
    • InChI Key: CPVJWBWVJUAOMV-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C2C=CC=CC=2)=O)=CC2C=CC(=CC1=2)N(CC)CC)=O

Computed Properties

  • Exact Mass: 321.13600
  • Monoisotopic Mass: 321.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 50.52000
  • LogP: 3.87020

3-benzoyl-7-(diethylamino)-2H-chromen-2-one Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-benzoyl-7-(diethylamino)-2H-chromen-2-one Pricemore >>

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Additional information on 3-benzoyl-7-(diethylamino)-2H-chromen-2-one

Comprehensive Analysis of 3-Benzoyl-7-(diethylamino)-2H-chromen-2-one (CAS No. 77016-78-5): Properties, Applications, and Innovations

3-Benzoyl-7-(diethylamino)-2H-chromen-2-one (CAS No. 77016-78-5) is a specialized organic compound belonging to the coumarin derivative family. Its unique molecular structure, featuring a benzoyl group at the 3-position and a diethylamino substituent at the 7-position, grants it distinct photophysical and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in fluorescent probes, organic electronics, and biomedical research. Researchers and industries are increasingly exploring its utility in sensor development and light-emitting materials, aligning with the growing demand for advanced functional materials.

The chromen-2-one core of this compound is a hallmark of its fluorescence characteristics. Under UV light, 3-benzoyl-7-(diethylamino)-2H-chromen-2-one exhibits strong emission, making it a candidate for bioimaging and diagnostic tools. Recent studies highlight its compatibility with nanoparticle-based systems, a trending topic in nanotechnology and targeted drug delivery. Users searching for "coumarin-based fluorescent dyes" or "diethylamino coumarin derivatives" will find this compound particularly relevant, as it addresses the need for high-performance optical materials in both academic and industrial settings.

From a synthetic perspective, the preparation of CAS No. 77016-78-5 involves multi-step organic reactions, including Pechnmann condensation and Friedel-Crafts acylation. These methods are frequently discussed in forums and research papers, reflecting user interest in "efficient synthesis of coumarin derivatives." The compound’s solubility in polar solvents like DMSO and ethanol further enhances its practicality in lab applications. Notably, its stability under ambient conditions makes it a reliable choice for long-term storage, a concern often raised by laboratory professionals.

In the context of sustainability and green chemistry, 3-benzoyl-7-(diethylamino)-2H-chromen-2-one has been evaluated for eco-friendly synthesis routes. Searches for "environmentally benign coumarin synthesis" correlate with this trend, as industries seek to reduce hazardous byproducts. Additionally, its potential role in organic photovoltaics aligns with the global push for renewable energy solutions, a hotspot in current scientific discourse.

Beyond its technical attributes, the compound’s structure-activity relationship (SAR) is a focal point for researchers investigating "molecular design for enhanced fluorescence." Computational modeling studies, often queried as "DFT calculations for coumarin derivatives," utilize this compound to predict electronic transitions and quantum yields. Such data is critical for designing next-generation optoelectronic devices, a field experiencing rapid growth due to advancements in flexible displays and wearable technology.

In summary, 3-benzoyl-7-(diethylamino)-2H-chromen-2-one (CAS No. 77016-78-5) represents a versatile and high-value compound with broad applicability. Its integration into cutting-edge research areas like biophotonics, materials science, and sustainable chemistry ensures its continued relevance. For those exploring "advanced coumarin applications" or "diethylamino-substituted fluorophores," this compound offers a compelling case study in innovation and interdisciplinary utility.

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